Cas no 71172-81-1 ((6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate)

(6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate structure
71172-81-1 structure
Product Name:(6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate
CAS No:71172-81-1
MF:C16H26O2
MW:250.376445293427
CID:976178
PubChem ID:6386228
Update Time:2025-04-19

(6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate Chemical and Physical Properties

Names and Identifiers

    • (6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate
    • 2-Aethyl-hexanoylchlorid
    • 2-Ethylcaproyl chloride
    • 2-ethylhex
    • 2-ethyl-hexanoic acid chloride
    • 2-Ethylhexanoic acid chloride
    • 2-ethyl-hexanoyl chloride
    • 2-ethylhexanoylchlorid
    • 2-Ethyl-hexen-(2)-saeure-(1)-(6-methyl-cyclohexen-(3)-yl)-methylester
    • 2-Ethyl-hexen-(2)-saeure-(1)-< 6-methyl-cyclohexen-(3)-yl> -methylester
    • AG-H-03397
    • EINECS 212-081-1
    • ethylhexanoyl chloride
    • Hexanoyl chloride, 2-ethyl-
    • NSC92825
    • 71172-81-1
    • NSC-92825
    • Inchi: 1S/C16H26O2/c1-4-6-10-14(5-2)16(17)18-12-15-11-8-7-9-13(15)3/h7-8,10,13,15H,4-6,9,11-12H2,1-3H3/b14-10+
    • InChI Key: QMVXYQBDHSJUEV-GXDHUFHOSA-N
    • SMILES: O(C(/C(=C/CCC)/CC)=O)CC1CC=CCC1C

Computed Properties

  • Exact Mass: 250.19338
  • Monoisotopic Mass: 250.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent